Cas no 1804358-37-9 (Methyl 4-(fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 4-(fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804358-37-9
• MF: C₁₀H₈F₄INO₃
• MW: 393.073509216309
• CID: 4839210
• Update Time: 2025-06-07

Methyl 4-(fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H8F4INO3/c1-18-7(17)2-5-4-16-9(15)8(6(5)3-11)19-10(12,13)14/h4H,2-3H2,1H3
• InChI Key： OKKBNRGGYSMQCR-UHFFFAOYSA-N
• SMILES： IC1=C(C(CF)=C(C=N1)CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate

Methyl 4-(fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804358-37-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate, identified by its CAS number 1804358-37-9, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique combination of fluorine, iodine, and trifluoromethoxy substituents makes it particularly valuable for constructing complex pharmacophores, which are essential for drug discovery and development.

The significance of this compound in modern pharmaceutical synthesis cannot be overstated. It has been widely employed in the development of novel therapeutic agents targeting a range of diseases, including cancer, infectious diseases, and neurological disorders. The presence of multiple electronegative substituents, such as fluorine and trifluoromethoxy groups, enhances the lipophilicity and metabolic stability of the resulting drug molecules, making them more effective and durable in vivo.

Recent advancements in synthetic methodologies have further highlighted the utility of Methyl 4-(fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate. Researchers have demonstrated its efficacy in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal for constructing carbon-carbon bonds in drug molecules. These reactions allow for the introduction of diverse functional groups at specific positions within the pyridine core, enabling the creation of highly customized scaffolds.

In addition to its role in small-molecule drug synthesis, Methyl 4-(fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate has been explored in the development of nucleoside analogs. The pyridine ring provides a stable framework for modifications that can mimic natural nucleobases, making it an attractive candidate for antiviral and anticancer therapies. For instance, recent studies have shown that derivatives of this compound exhibit potent inhibitory effects on viral polymerases by interfering with DNA replication processes.

The incorporation of fluorine atoms into drug molecules is a well-established strategy to improve their pharmacokinetic properties. In Methyl 4-(fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate, the fluoromethyl group not only enhances lipophilicity but also participates in hydrogen bonding interactions with biological targets. This dual functionality makes it an ideal candidate for designing molecules with high binding affinity and selectivity. Furthermore, the trifluoromethoxy group contributes to metabolic stability by resisting oxidative degradation, thereby extending the half-life of the drug in circulation.

The iodinated pyridine core in Methyl 4-(fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate offers another layer of reactivity that can be exploited for further derivatization. Iodine is a versatile handle for palladium-catalyzed reactions, allowing for the introduction of aryl or vinyl groups through cross-coupling processes. This flexibility has been leveraged to create libraries of compounds with varying biological activities, facilitating high-throughput screening for new drug candidates.

Recent research has also highlighted the potential applications of this compound in medicinal chemistry beyond traditional small-molecule drug design. For example, Methyl 4-(fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate has been utilized as a precursor for synthesizing peptidomimetics—molecules that mimic the structure and function of peptides but with improved stability and bioavailability. The pyridine scaffold provides a rigid framework that can be easily modified to target specific biological pathways while avoiding unwanted side effects.

The growing interest in Methyl 4-(fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate is reflected in its increasing demand from pharmaceutical companies and academic research institutions worldwide. Its role as a key intermediate underscores its importance in advancing drug discovery efforts across multiple therapeutic areas. As synthetic chemistry continues to evolve, it is likely that new applications and derivatives will emerge, further solidifying its place as a cornerstone molecule in modern pharmaceutical research.